Cas no 27633-88-1 (Benzonitrile,3-formyl-5-methyl-)

Benzonitrile,3-formyl-5-methyl- is a versatile aromatic nitrile compound featuring both formyl and methyl substituents on its benzene ring. This structure imparts reactivity at multiple sites, making it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The formyl group enables condensation and nucleophilic addition reactions, while the nitrile functionality offers further derivatization potential. Its well-defined molecular architecture ensures consistent performance in synthetic applications. The compound is typically handled under standard laboratory conditions, though precautions should be taken due to its nitrile content. Its purity and stability make it suitable for precision chemical processes.

Benzonitrile,3-formyl-5-methyl- structure

27633-88-1 structure

Product Name:Benzonitrile,3-formyl-5-methyl-

CAS No:27633-88-1

MF:C₉H₇NO

MW:145.157982110977

MDL:MFCD18382518

CID:251322

PubChem ID:45083562

Update Time:2025-10-18

Benzonitrile,3-formyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

- Benzonitrile,3-formyl-5-methyl-
- 3-cyano-5-methylbenzaldehyde
- 3-formyl-5-methylbenzonitrile
- Isophthalaldehydonitrile,5-methyl- (8CI)
- SY316623
- MFCD18382518
- D83382
- CS-0162564
- 27633-88-1
- AKOS024195347
- AB75471
- BS-16338
- ORNNFNSJJZSQCV-UHFFFAOYSA-N
- SCHEMBL1484446
- DB-315314
- Isophthalaldehydonitrile, 5-methyl- (8CI)
- MDL： MFCD18382518
- Inchi： 1S/C9H7NO/c1-7-2-8(5-10)4-9(3-7)6-11/h2-4,6H,1H3
- InChI Key： ORNNFNSJJZSQCV-UHFFFAOYSA-N
- SMILES： O=CC1=CC(C#N)=CC(C)=C1

Computed Properties

Exact Mass: 145.05281
Monoisotopic Mass: 145.053
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.9A^2
XLogP3: 1.5

Experimental Properties

PSA: 40.86

Benzonitrile,3-formyl-5-methyl- Pricemore >>

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